Cas no 29681-57-0 (tert-Butyldimethylsilane)

• Product Name: tert-Butyldimethylsilane
• CAS No: 29681-57-0
• MF: C₆H₁₅Si
• MW: 115.268802881241
• MDL: MFCD00010754
• CID: 254443
• PubChem ID: 24857735
• Update Time: 2025-08-05

tert-Butyldimethylsilane Chemical and Physical Properties

Names and Identifiers

• Silane,(1,1-dimethylethyl)dimethyl-
• tert-Butyldimethylsilane
• T-BUTYL DIMETHYLSILANE
• Butyldimethylsilane
• dimethyl tert-butyl silane
• triethyl-propyl-silane
• Silane,tert-butyldimethyl- (8CI)
• tert-Butyldimethylhydrosilane
• T-butyldimethylsilane
• tert-butyldimethylsilyl
• t-butyldimethylsilyl
• t-butyl-dimethylsilyl
• t-butyl-dimethyl-silyl
• tert-butyl(dimethyl)silane
• STL556443
• BBL102640
• VZ33785
• FCH4054889
• ST24050108
• B3565
• X7208
• S03320
• AMY42267
• J-017601
• tert-Butyldimethylsilane, 95%
• AS-49538
• FT-0689043
• AKOS030227953
• 29681-57-0
• AKOS005259141
• t-Butyldimethylsilane, 97%
• DB-126193
• tert-butyldimethylsilyl group
• ILMRJRBKQSSXGY-UHFFFAOYSA-N

• MDL： MFCD00010754
• Inchi： 1S/C6H15Si/c1-6(2,3)7(4)5/h1-5H3
• InChI Key： ILMRJRBKQSSXGY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)C(C)(C)C |^1:0|

Computed Properties

• Exact Mass: 116.10200
• Monoisotopic Mass: 115.094302013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.701 g/mL at 25 °C(lit.)
• Boiling Point: 81-83 °C(lit.)
• Flash Point: Fahrenheit: 12.2 ° f < br / > Celsius: -11 ° C < br / >
• Refractive Index: n20/D 1.4(lit.)
• PSA: 0.00000
• LogP: 2.27320
• Solubility: Not available

tert-Butyldimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on tert-Butyldimethylsilane

tert-Butyldimethylsilane (CAS No. 29681-57-0): An Essential Reagent in Modern Chemical Synthesis

tert-Butyldimethylsilane (TBDMS), with the CAS number 29681-57-0, is a widely used protecting group in organic synthesis, particularly in the fields of medicinal chemistry and pharmaceutical research. This versatile reagent has gained significant attention due to its ability to protect hydroxyl, carboxyl, and amino groups, making it an indispensable tool in the synthesis of complex molecules and natural products.

The chemical structure of tert-Butyldimethylsilane consists of a silicon atom bonded to a tert-butyl group and two methyl groups. This unique structure provides it with several advantageous properties, including high stability under a wide range of reaction conditions and ease of removal through mild deprotection methods. These characteristics make it particularly suitable for use in multistep synthetic sequences where the protection and deprotection of functional groups are critical steps.

In recent years, the application of TBDMS has expanded beyond traditional organic synthesis. For instance, a study published in the Journal of Organic Chemistry highlighted the use of TBDMS in the synthesis of complex carbohydrates and glycosides. The researchers demonstrated that the use of TBDMS as a protecting group significantly improved the yield and purity of the final products, making it a preferred choice for carbohydrate chemistry.

Another area where TBDMS has shown promise is in the synthesis of pharmaceutical intermediates. A notable example is its use in the preparation of antiviral drugs. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that TBDMS-protected intermediates were crucial in the synthesis of a novel antiviral compound with high potency against influenza viruses. The ease of protection and deprotection using TBDMS allowed for efficient and scalable synthesis, which is essential for drug development.

The stability and reactivity of TBDMS have also been explored in the context of asymmetric synthesis. Researchers at the University of California, Berkeley, utilized TBDMS as a chiral auxiliary in enantioselective reactions. Their work, published in the Journal of the American Chemical Society, demonstrated that the use of TBDMS-derived chiral auxiliaries significantly enhanced the enantioselectivity of various catalytic reactions, opening new avenues for the synthesis of chiral compounds with high optical purity.

Beyond its role as a protecting group, TBDMS has also found applications in materials science. A study published in the Advanced Materials journal explored the use of TBDMS-functionalized silicas as supports for heterogeneous catalysts. The researchers found that the presence of TBDMS groups on silica surfaces improved catalyst stability and activity, making it a promising material for industrial catalytic processes.

In conclusion, tert-Butyldimethylsilane (CAS No. 29681-57-0) remains a vital reagent in modern chemical synthesis due to its unique properties and wide-ranging applications. Its versatility in protecting functional groups, enhancing reaction yields, and improving enantioselectivity makes it an essential tool for chemists working in various fields, from organic synthesis to pharmaceutical research and materials science. As research continues to advance, it is likely that new applications for this reagent will be discovered, further solidifying its importance in the chemical community.